Cas no 501127-53-3 (Methanesulfonamide, N-[4-(2-propynyl)phenyl]-)

• Product Name: Methanesulfonamide, N-[4-(2-propynyl)phenyl]-
• CAS No: 501127-53-3
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 1558712
• PubChem ID: 17968271
• Update Time: 2025-04-21

Methanesulfonamide, N-[4-(2-propynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-(2-propynyl)phenyl]-
• SCHEMBL4146317
• 501127-53-3
• N-[4-(2-Propyn-1-yl)phenyl]methanesulfonamide
• DB-403749

• Inchi： 1S/C10H11NO2S/c1-3-4-9-5-7-10(8-6-9)11-14(2,12)13/h1,5-8,11H,4H2,2H3
• InChI Key： MXWLEWBVDRSBOS-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(CC#C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 209.05113
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17